5-((3-Bromophenyl)(4-hydroxypiperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3-bromophenyl)-(4-hydroxypiperidin-1-yl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C18H21BrN4O2S/c1-2-14-20-18-23(21-14)17(25)16(26-18)15(11-4-3-5-12(19)10-11)22-8-6-13(24)7-9-22/h3-5,10,13,15,24-25H,2,6-9H2,1H3
• InChI Key: YQECKIWSYALAKO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)Br)N4CCC(CC4)O)O
• Molecular Formula: C18H21BrN4O2S
• Molecular Weight: 437.4 g/mol
• CAS No.: 898350-46-4

Description

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as elemental microanalysis, FTIR, and 1H NMR.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be characterized by techniques such as 1H NMR, 13C NMR, IR, and HRMS.

Scientific Research Applications

Antimicrobial Activities

Compounds structurally related to "5-((3-Bromophenyl)(4-hydroxypiperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol" have been synthesized and evaluated for their antimicrobial properties. For instance, Bektaş et al. (2007) synthesized novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and assessed their antimicrobial activities, with some showing good to moderate activities against tested microorganisms Bektaş, H., Karaali, N., Sahin, D., Demirbaş, A., Karaoglu, S., & Demirbas, N. (2007). Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives. Molecules, 15(4), 2427-2438..

Synthesis and Structural Characterization

The synthesis and structural analysis of compounds with similar features involve complex chemical reactions, including ring-opening, cyclization, and substitution reactions. Wu et al. (2021) conducted a study where they synthesized a compound through a series of reactions and characterized its structure using spectroscopic methods and X-ray crystallography. The molecular structure was also confirmed with density functional theory (DFT) calculations Wu, Q., Ye, W., Guo, Q., Liao, T., Liao, W., Chunshen, Z., Chai, H., & Zhixu, Z. (2021). Synthesis, crystal and molecular structure, vibrational spectroscopic, DFT study and activity evaluation of 4-(2-chlorobenzyl)-1-(4-hydroxy -3-((4-hydroxypiperidin-1-yl)methyl-5-methoxyphenyl)-[1,2,4] triazolo[4,3-a]quinazolin-5(4H)-one..

Potential Pharmacological Activities

Structurally related compounds have been investigated for various pharmacological activities, including anticancer and antioxidant properties. For example, compounds synthesized and screened by Bekircan et al. (2008) demonstrated potential anticancer activity against a range of cancer cell lines, indicating the promise of these structures in cancer research Bekircan, O., Kucuk, M., Kahveci, B., & Bektaş, H. (2008). Synthesis and Anticancer Evaluation of Some New 4-Amino-3- (p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one Derivatives. Zeitschrift für Naturforschung B, 63(11), 1305-1314..

Future Directions

While the exact future directions for this compound are not specified, compounds with similar structures have shown diverse pharmacological effects, including potent antileishmanial and antimalarial activities. Therefore, this compound could potentially be explored for similar applications.